Cas no 1226442-63-2 (1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3-(2-methoxyethyl)urea)

• Product Name: 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3-(2-methoxyethyl)urea
• CAS No: 1226442-63-2
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 6026352
• PubChem ID: 49670903
• Update Time: 2025-06-09

1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3-(2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3-(2-methoxyethyl)urea
• 1-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-3-(2-methoxyethyl)urea
• 1226442-63-2
• VU0528914-1
• 1-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-3-(2-methoxyethyl)urea
• 1-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-3-(2-methoxyethyl)urea
• AKOS024528395
• F5957-0212

• Inchi： 1S/C11H20N4O2/c1-9-8-10(2)15(14-9)6-4-12-11(16)13-5-7-17-3/h8H,4-7H2,1-3H3,(H2,12,13,16)
• InChI Key： JNMACFIHWMGBMN-UHFFFAOYSA-N
• SMILES： O(C)CCNC(NCCN1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 240.15862589g/mol
• Monoisotopic Mass: 240.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 68.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3-(2-methoxyethyl)urea

1-2-(3,5-Dimethyl-1H-pyrazol-1-yl)ethyl-3-(2-methoxyethyl)urea: A Comprehensive Overview

1-2-(3,5-Dimethyl-1H-pyrazol-1-yl)ethyl-3-(2-methoxyethyl)urea (CAS No. 1226442-63-2) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This urea derivative, characterized by its distinctive structural features, holds potential applications in various therapeutic areas, including anti-inflammatory and analgesic treatments. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, pharmacological properties, and recent research advancements.

The chemical structure of 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3-(2-methoxyethyl)urea is composed of a urea moiety linked to a 3,5-dimethylpyrazole ring and a 2-methoxyethyl group. The presence of these functional groups imparts unique physicochemical properties to the compound, making it an interesting candidate for drug development. The 3,5-dimethylpyrazole ring is known for its biological activity, particularly in modulating enzyme activities and receptor interactions. The 2-methoxyethyl group, on the other hand, enhances the solubility and bioavailability of the compound.

The synthesis of 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3-(2-methoxyethyl)urea typically involves a multi-step process. One common approach is to start with the formation of the 3,5-dimethylpyrazole ring through a condensation reaction between hydrazine and an appropriate carbonyl compound. The resulting pyrazole derivative is then reacted with an alkylating agent to introduce the ethyl group. Finally, the urea linkage is formed by reacting the pyrazole ethyl derivative with a 2-methoxyethyl isocyanate. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of pharmacological properties, 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3-(2-methoxyethyl)urea has shown promising results in preclinical studies. Research has demonstrated its potential as an anti-inflammatory agent, with significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, the compound exhibits analgesic effects by modulating pain pathways in animal models. These findings suggest that 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3-(2-methoxyethyl)urea could be a valuable candidate for treating conditions such as arthritis and neuropathic pain.

Recent studies have also explored the mechanism of action of 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3-(2-methoxyethyl)urea. One key finding is its ability to interact with specific receptors involved in inflammation and pain signaling. For instance, it has been shown to bind to the PPAR-gamma receptor, which plays a crucial role in regulating inflammatory responses. This receptor-mediated action contributes to the compound's anti-inflammatory and analgesic properties.

Beyond its therapeutic potential, 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-3-(2-methoxyethyl)urea has also been investigated for its safety profile. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are crucial for advancing the compound into clinical trials and ultimately into clinical use.

In conclusion, 1-2-(3,5-dimethyl-1H-pyrazol-1-y l) ethyl - 3 - ( 2 - meth oxye thyl ) urea (CAS No. 1226442 - 63 - 2 ) represents a promising compound in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it a viable candidate for developing new therapeutic agents targeting inflammatory and pain-related conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, further solidifying its importance in modern drug discovery efforts.